Cas no 2228244-66-2 (5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine)
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine
- EN300-1738873
- 2228244-66-2
-
- Inchi: 1S/C10H10FN3/c1-6-2-7(4-8(11)3-6)9-5-13-10(12)14-9/h2-5H,1H3,(H3,12,13,14)
- InChI Key: VDXOPCGQRQKTIO-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=C(C=1)C1=CN=C(N)N1
Computed Properties
- Exact Mass: 191.08587549g/mol
- Monoisotopic Mass: 191.08587549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.7Ų
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738873-0.05g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1738873-0.1g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1738873-0.25g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1738873-0.5g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1738873-1.0g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 1g |
$1172.0 | 2023-05-24 | ||
| Enamine | EN300-1738873-2.5g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1738873-5.0g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 5g |
$3396.0 | 2023-05-24 | ||
| Enamine | EN300-1738873-10.0g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 10g |
$5037.0 | 2023-05-24 | ||
| Enamine | EN300-1738873-1g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1738873-5g |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine |
2228244-66-2 | 5g |
$3396.0 | 2023-09-20 |
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine
5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine (CAS No. 2228244-66-2): A Comprehensive Overview of Its Properties and Applications
In the realm of organic chemistry and pharmaceutical research, 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine (CAS No. 2228244-66-2) has emerged as a compound of significant interest. This imidazole derivative is characterized by its unique structural features, including a fluoro-substituted phenyl ring and an amine-functionalized imidazole core. These attributes make it a promising candidate for various applications, particularly in drug discovery and material science.
The chemical structure of 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine incorporates a fluorine atom at the 3-position of the phenyl ring, which enhances its electronic properties and potential bioactivity. Fluorine substitution is a common strategy in medicinal chemistry to improve metabolic stability and binding affinity. Additionally, the methyl group at the 5-position of the phenyl ring contributes to the compound's lipophilicity, influencing its pharmacokinetic profile.
Recent studies have highlighted the potential of 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine as a building block for the synthesis of more complex molecules. Its imidazole-2-amine moiety is particularly valuable in the design of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Researchers are exploring its utility in targeting enzyme inhibitors and receptor modulators, addressing unmet medical needs in areas such as oncology and neurology.
From a synthetic chemistry perspective, the preparation of 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize yield and purity. These innovations align with the growing demand for green chemistry practices, reducing waste and energy consumption.
The compound's physicochemical properties, such as solubility and stability, have been extensively studied to ensure its suitability for various applications. For instance, its moderate logP value suggests balanced hydrophilicity and lipophilicity, making it a viable candidate for oral drug formulations. Furthermore, its thermal stability has been evaluated for potential use in high-performance materials, including polymers and coatings.
In the context of drug discovery, 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine has garnered attention for its potential role in targeted therapies. Its ability to interact with biological targets such as kinases and GPCRs has spurred interest in its structure-activity relationships (SAR). Computational modeling and molecular docking studies have provided insights into its binding modes, paving the way for rational drug design.
Beyond pharmaceuticals, this compound is also being explored in agrochemical research. Its heterocyclic framework offers opportunities for developing novel pesticides and herbicides with improved efficacy and environmental safety. The fluoro and methyl substituents contribute to its bioactivity, enabling selective action against pests while minimizing harm to non-target organisms.
The analytical characterization of 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, critical for quality control in industrial and academic settings. Recent advancements in analytical instrumentation have enhanced the precision and speed of these analyses.
As the scientific community continues to investigate 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine, its potential applications are expanding. Collaborations between academia and industry are driving innovation, with a focus on scalable synthesis and sustainable practices. This compound exemplifies the intersection of chemical innovation and practical utility, offering solutions to contemporary challenges in health and technology.
In summary, 5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine (CAS No. 2228244-66-2) represents a versatile and promising compound with broad applicability. Its unique structural features, combined with ongoing research efforts, position it as a valuable asset in the fields of pharmaceuticals, materials science, and agrochemicals. Future studies will likely uncover new dimensions of its utility, further solidifying its importance in modern chemistry.
2228244-66-2 (5-(3-fluoro-5-methylphenyl)-1H-imidazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)